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Carbomer 934 and Carbomer 940 are high molecular weight polymers of acrylic acid that are

widely used as gelling agents in the pharmaceutical and cosmetic industries. Their ability to

form stable, viscous gels at low concentrations makes them ideal for topical formulations such

as creams, lotions, and gels. While both are cross-linked polyacrylate polymers, their distinct

rheological properties, viscosity, and drug release characteristics necessitate a careful

selection based on the specific requirements of a formulation. This guide provides a detailed

comparison of Carbomer 934 and Carbomer 940, supported by experimental data, to aid in the

development of effective topical drug delivery systems.

Core Physicochemical and Performance
Characteristics
Carbomer 934 and Carbomer 940, while chemically similar, exhibit notable differences in their

physical and performance attributes. Carbomer 940 is generally characterized by its high

viscosity, short rheology, and excellent clarity in gel formulations.[1] In contrast, Carbomer 934
typically provides medium viscosity and is noted for its good salt tolerance.[1] These

differences arise from variations in their polymer structure, specifically the degree of cross-

linking.
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Property Carbomer 934 Carbomer 940 Reference

Viscosity

Medium to high (e.g.,

40,000–60,000 mPa·s

for a 0.5% mucilage)

High (forms highly

viscous gels even at

low concentrations)

[2]

Rheology
Stable at high

viscosity

Short flow property,

high yield value
[3][4]

Clarity Can form opaque gels
Can form sparkling,

clear gels
[3][4]

Ion Resistance Good salt tolerance Low ion resistance [1][5]

Primary Use

Creams, lotions,

opaque gels, and

formulations with

electrolytes

Transparent gels,

hydroalcoholic gels,

hair styling gels

[1][3]

Comparative Performance in Topical Formulations
The choice between Carbomer 934 and Carbomer 940 significantly impacts the performance

of a topical formulation, particularly in terms of drug release and mucoadhesion.

Viscosity and Drug Release
A key determinant of a drug's release from a topical formulation is the viscosity of the vehicle.

Generally, an inverse relationship exists between the viscosity of the gel and the drug release

rate.[6][7]

A study comparing the release of tolmetin from gel bases found that drug release from a

Carbomer 934 formulation was superior to that from a Carbomer 940 formulation. This was

attributed to the lower cross-linking density of Carbomer 934, which results in a less tortuous

matrix for the drug to diffuse through.[8] Conversely, another study on fluconazole topical gels

concluded that Carbomer 940 had a more profound effect in extending drug release compared

to Carbomer 934 when used individually, which is consistent with its higher viscosity.[6][7] The

combination of both carbomers can also be used to achieve a desired drug diffusion pattern.[6]

[7]
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Table 1: Comparative Drug Release Data

Drug Formulation Details Observation Reference

Tolmetin
Gel bases of Carbopol

934 and Carbopol 940

Drug release from

Carbopol 934 was

superior to Carbopol

940.

[8]

Fluconazole

Topical gel

formulations with

Carbopol 934 and

Carbopol 940

Individually, Carbopol

940 showed a more

profound effect in

extending drug

release than Carbopol

934.

[6][7]

Flufenamic Acid

Ethosomal gels with

1% and 1.5%

Carbopol 934 and

Carbopol 940

Gels with Carbopol

934 showed higher

drug release than

those with Carbopol

940 at the same

concentration.

[8]

Mucoadhesive Properties
Mucoadhesion, the ability of a formulation to adhere to a mucous membrane, is a critical

parameter for certain topical applications, such as buccal or ophthalmic delivery. Carbomers

are well-known for their mucoadhesive properties, which are attributed to the formation of

hydrogen bonds between the carboxylic acid groups of the polymer and the mucin in the

mucus.[5]

Studies have shown that Carbomer 934 possesses strong in vivo bioadhesive properties.[9]

[10] In a comparative study, a formulation with 1.5% Carbopol 940 demonstrated high viscosity

and mucoadhesion, making it suitable for buccal applications.[8] The choice between

Carbomer 934 and 940 for mucoadhesive formulations will depend on the desired adhesion

strength and duration of contact.
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Experimental Protocols
Below are generalized methodologies for key experiments used to evaluate and compare

Carbomer 934 and Carbomer 940 in topical formulations.

Preparation of Carbomer Gels
A standardized method for preparing Carbomer gels is crucial for reproducible results.

Dispersion: The required amount of Carbomer powder is slowly sprinkled into a vortex of

purified water or a water/co-solvent mixture and mixed until a uniform dispersion is formed.

[11][12]

Hydration: The dispersion is allowed to hydrate for a specified period (e.g., 24 hours) to allow

the polymer to swell.[6]

Neutralization: The hydrated dispersion is neutralized with a suitable neutralizing agent, such

as triethanolamine (TEA) or sodium hydroxide, to a desired pH (typically between 5.5 and

7.5).[11][12] Neutralization causes the polymer chains to uncoil and swell, leading to a

significant increase in viscosity.[13]

Incorporation of Active Ingredient: The active pharmaceutical ingredient (API) is typically

dissolved or dispersed in a suitable solvent and then incorporated into the neutralized gel

with gentle mixing.

Viscosity Measurement
Viscosity is a critical quality attribute of Carbomer gels and is typically measured using a

rotational viscometer or rheometer.

Sample Preparation: The Carbomer gel is prepared as described above and allowed to

equilibrate to a specific temperature (e.g., 25°C).

Instrumentation: A calibrated viscometer/rheometer with a suitable spindle or geometry is

used.

Measurement: The viscosity is measured at a defined shear rate or over a range of shear

rates to characterize the rheological behavior of the gel. The results are typically reported in
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millipascal-seconds (mPa·s) or centipoise (cP).[2]

In Vitro Drug Release Studies
In vitro drug release studies are performed to assess the rate and extent of drug release from

the topical formulation.

Apparatus: A Franz diffusion cell apparatus is commonly used for these studies.

Membrane: A synthetic membrane (e.g., cellulose acetate) or excised animal skin is mounted

between the donor and receptor compartments of the Franz cell.

Procedure: A known quantity of the Carbomer gel formulation is placed in the donor

compartment. The receptor compartment is filled with a suitable receptor medium (e.g.,

phosphate-buffered saline) and maintained at a constant temperature (e.g., 32°C or 37°C).

The receptor medium is stirred continuously.

Sampling and Analysis: At predetermined time intervals, samples are withdrawn from the

receptor compartment and replaced with fresh medium. The concentration of the drug in the

samples is determined using a suitable analytical method, such as UV-Vis

spectrophotometry or HPLC.[14]

Mucoadhesion Testing
Various methods can be employed to evaluate the mucoadhesive properties of Carbomer gels.

Tensile Test: This method measures the force required to detach the formulation from a

mucosal tissue.

A section of animal mucosal tissue (e.g., porcine buccal mucosa) is secured to a support.

The Carbomer gel is brought into contact with the mucosal surface for a specified time

under a defined force.

The force required to separate the gel from the mucosa is then measured using a

tensiometer.[15]
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Flow-Through Method: This method assesses the retention of the formulation on a mucosal

surface under simulated physiological conditions.

The Carbomer gel is applied to a section of mucosal tissue.

The tissue is then subjected to a continuous flow of a simulated physiological fluid (e.g.,

artificial saliva).

The amount of formulation remaining on the tissue over time is quantified.

Visualizing Experimental Workflows
The following diagrams illustrate the typical workflows for preparing and testing Carbomer-

based topical formulations.

Gel Preparation

Dispersion of Carbomer in Vehicle Hydration (Swelling) Neutralization (e.g., with TEA) API Incorporation Final Gel Formulation

Click to download full resolution via product page

Diagram 1: General workflow for the preparation of a Carbomer-based topical gel.

Performance Testing

Final Gel Formulation

Viscosity/Rheology Measurement In Vitro Drug Release (Franz Cell) Mucoadhesion Test (e.g., Tensile Test)

Click to download full resolution via product page

Diagram 2: Key performance tests for Carbomer-based topical formulations.
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Conclusion
Both Carbomer 934 and Carbomer 940 are valuable excipients for the formulation of topical

drug delivery systems. The selection between these two polymers should be based on a

thorough understanding of their individual properties and the specific requirements of the

intended application. Carbomer 940 is the preferred choice for high-viscosity, clear gel

formulations where a slower drug release may be desired. Carbomer 934, with its better

electrolyte tolerance and potentially faster drug release profile, is well-suited for creams,

lotions, and opaque gels. By carefully considering the comparative data and employing

rigorous experimental evaluation, formulators can optimize the performance of their topical

products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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